Cas no 1361741-91-4 (3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid)

• Product Name: 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid
• CAS No: 1361741-91-4
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4923020
• Update Time: 2025-05-20

3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-6-1-2-9(14)7(3-6)8-4-16-5-10(15)11(8)12(17)18/h1-5H,(H,17,18)
• InChI Key： XTFKDDABFKIKIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC=C(C=1C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid

Recent Advances in the Study of 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic Acid (CAS: 1361741-91-4)

3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid (CAS: 1361741-91-4) is a fluorinated isonicotinic acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. The presence of both dichlorophenyl and fluoroisonicotinic moieties in its structure contributes to its distinct pharmacological properties, making it a subject of intense research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid. One of the key findings is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized X-ray crystallography to reveal the binding interactions between the compound and the active site of COX-2, providing valuable insights for the design of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid has also been investigated for its potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that the compound selectively targets cancer cells by inhibiting the activity of certain kinases involved in cell proliferation. The study employed a combination of in vitro and in vivo models to validate the compound's efficacy and safety profile, highlighting its potential as a lead candidate for further drug development.

The synthesis and optimization of 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid have also been a focal point of recent research. Advances in synthetic methodologies, such as the use of palladium-catalyzed cross-coupling reactions, have enabled the efficient production of this compound with high purity and yield. These developments are critical for scaling up production and facilitating further pharmacological evaluations. Moreover, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and metabolic stability, paving the way for the development of improved analogs.

Despite these promising findings, challenges remain in the clinical translation of 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid. Issues such as off-target effects, pharmacokinetic properties, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the progression of this compound into clinical trials.

In conclusion, 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinic acid (CAS: 1361741-91-4) represents a compelling example of how structural innovation in medicinal chemistry can lead to the discovery of novel therapeutic agents. The latest research underscores its potential in addressing unmet medical needs in inflammation and oncology, while also highlighting the importance of continued investigation to fully realize its clinical benefits. As the field advances, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.